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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604

A comprehensive guide for researchers and scientists on the performance, experimental
protocols, and environmental implications of conventional aqueous and emerging supercritical
carbon dioxide dyeing processes for Disperse Orange 30 on polyester.

The textile industry is increasingly seeking sustainable and efficient dyeing methods to
minimize its environmental footprint. This guide provides a detailed comparison of the
performance of C.l. Disperse Orange 30, a widely used monoazo dye, in traditional aqueous
dyeing versus the innovative supercritical carbon dioxide (scCO2) technique for polyester
fabrics. This analysis is supported by experimental data on color yield and fastness properties,
alongside detailed methodologies to facilitate reproducibility.

Performance Comparison: At a Glance

Supercritical CO2 dyeing demonstrates significant advantages in terms of environmental
impact and efficiency, offering a waterless alternative to conventional methods. The data
indicates that scCO2 can achieve comparable or even superior color strength and fastness
properties.
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Performance Metric

Aqueous Dyeing

Supercritical CO2

Key Observations

Dyeing
scCO2 dyeing can
) achieve a higher color
Color Yield (K/S ] ]
5.25 6.38 yield even with a

Value)

lower amount of dye
used.[1]

Washing Fastness

Good (Grade 4-5)

Excellent (Grade 4-5)

Both methods provide
good to excellent

washing fastness.

Light Fastness

Good (Grade 6)

Good to Excellent

Disperse dyes
generally exhibit good
lightfastness on

polyester.[2]

Rubbing Fastness

Good (Grade 4-5)

Excellent (Grade 4-5)

scCO2 dyeing can
lead to slightly better

rubbing fastness.

Water Consumption

High

None

scCO2 dyeing is a
waterless process,
eliminating

wastewater effluent.[3]

Energy Consumption

High (due to heating

water and drying)

Lower (no drying

required)

Significant energy
savings are a key
advantage of the

scCO2 method.[3]

Chemical Usage

Requires dispersing

agents, pH regulators

No dispersing agents

needed

The scCO2 process
simplifies the chemical

requirements.[4]

Dyeing Time

60-120 minutes

60-90 minutes

Dyeing times are
comparable, with
scCO2 potentially
being faster.[5]
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Experimental Protocols

Detailed methodologies for both aqueous and supercritical CO2 dyeing of polyester fabric with
Disperse Orange 30 are outlined below. These protocols are essential for researchers looking
to replicate or build upon these findings.

Aqueous Dyeing Protocol

1. Fabric Preparation: The polyester fabric is first scoured by immersing it in a solution
containing a non-ionic detergent (2 g/L) and sodium carbonate (1 g/L). The bath is heated to
70°C and maintained for 80 minutes. The fabric is then thoroughly washed with water and
dried.

2. Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 100:1. The
required amount of Disperse Orange 30 is made into a paste with a dispersing agent and then
diluted with water. The pH of the dye bath is adjusted to a range of 4.5-5.5 using acetic acid.[6]

3. Dyeing Process: The prepared polyester fabric is immersed in the dye bath at 60°C for 15
minutes. The temperature is then raised to 130°C and held for 60 to 120 minutes to allow for
dye diffusion and fixation.[6][7]

4. After-treatment (Reduction Clearing): After dyeing, the fabric is rinsed with hot water. A
reduction clearing process is then carried out to remove any unfixed dye from the fabric
surface. This involves treating the fabric in a solution containing sodium hydroxide and a
reducing agent like sodium hydrosulfite at 60-80°C for 20-30 minutes.[6][8][9] The fabric is then
rinsed thoroughly and dried.

Supercritical CO2 Dyeing Protocol

1. Fabric and Dye Preparation: The polyester fabric is placed inside a high-pressure dyeing
vessel. The required amount of Disperse Orange 30 powder is placed in a separate holder
within the vessel. No dispersing agents are needed.[4]

2. Dyeing Process: The vessel is sealed, and carbon dioxide is introduced. The temperature
and pressure are raised to supercritical conditions, typically between 80-120°C and 20-25 MPa
(200-250 bar).[5] The supercritical CO2 acts as a solvent, dissolving the dye and transporting it
into the polyester fibers. The dyeing is carried out for 60-90 minutes.[5]
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3. Depressurization and Dye Recovery: After the dyeing cycle, the pressure is released. The
CO2 returns to a gaseous state, losing its solvent power and leaving the dye fixed within the
fibers. The CO2 can be captured and recycled for subsequent dyeing cycles.

4. Post-treatment: The dyed fabric is removed from the vessel. A simple rinsing with a solvent
like acetone or a brief clearing process may be performed to remove any residual dye from the
surface, although in many cases, this step is not necessary due to the high exhaustion of the
dye.[1]

Visualizing the Processes

To better understand the workflows and the fundamental differences between the two dyeing
methods, the following diagrams are provided.

Supercritical CO2 Dyeing Workflow

Fabric & Dye Pressurization & Dyeing at 80-120°C ETESIT Dyed Fabric
Loading Heating & 20-25 MPa P Removal

Aqueous Dyeing Workflow

Fabric Scouring Dyeing at 130°C (Reduction Clearing Washing & Drying)

Click to download full resolution via product page

A comparison of the experimental workflows for aqueous and scCO2 dyeing.
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Disperse Orange 30
Dyeing of Polyester

Aqueous Method

Dispersing Agents,
Acids

Minimal

(Heating Water, Drying)

generates

Wastewater
Effluent

None (CO2 Recycled)

Click to download full resolution via product page

Key features comparison between aqueous and scCO2 dyeing processes.

Conclusion

The transition from aqueous to supercritical CO2 dyeing for Disperse Orange 30 on polyester
presents a compelling case for a more sustainable and efficient textile industry. While the initial
investment for scCO2 equipment may be higher, the long-term benefits of water and energy
savings, reduced chemical usage, and elimination of wastewater treatment make it an
attractive alternative.[9] The performance data indicates that this shift does not compromise,
and may even enhance, the quality of the final dyed product in terms of color yield and
fastness. For researchers and drug development professionals exploring novel applications
and sustainable manufacturing processes, the adoption of supercritical fluid technology
warrants serious consideration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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